3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• InChI: InChI=1S/C20H22N8O/c29-20(10-7-16-22-14-5-1-2-6-15(14)23-16)21-13-19-25-24-17-8-9-18(26-28(17)19)27-11-3-4-12-27/h1-2,5-6,8-9H,3-4,7,10-13H2,(H,21,29)(H,22,23)
• InChI Key: JZPNEGFFXLONKI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)CCC4=NC5=CC=CC=C5N4)C=C2
• Molecular Formula: C20H22N8O
• Molecular Weight: 390.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide often involves the formation of heterocyclic structures such as benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives. These can be synthesized using 2-aminobenzimidazole or 3-amino-1,2,4-triazole, aldehyde, and β-dicarbonyl compound in the presence of catalytic amounts of thiamine hydrochloride (VB1) in water medium, highlighting the importance of catalysts and environmentally benign solvents in modern synthetic chemistry (Liu, Lei, & Hu, 2012).

Molecular Structure Analysis

The structural analysis of related compounds, such as 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, through spectroscopic techniques and X-ray crystallography reveals details about molecular conformations and intermolecular interactions. Such compounds often crystallize in specific crystal systems and exhibit intermolecular hydrogen bonding, crucial for understanding the compound's stability and reactivity (Sallam et al., 2021).

Chemical Reactions and Properties

The reactivity of such compounds often involves interactions with various reagents leading to the formation of new heterocyclic structures. The formation of S-triazolo[4,3-b]-naphth[1,2-d]imidazole-3-thione from 2-hydrazinonaphth[1,2-d]imidazole and carbon disulfide under specific conditions is an example of such reactivity. These reactions are influenced by kinetic and steric factors, demonstrating the complexity of chemical transformations in heterocyclic chemistry (Getsova, Sribnaya, & Bednyagina, 1965).

Physical Properties Analysis

The physical properties of compounds similar to 3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide, such as solubility, melting point, and crystalline structure, are crucial for their practical application and handling. These properties are often determined through experimental measurements and are essential for predicting the behavior of these compounds under various conditions.

Chemical Properties Analysis

Chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific transformations, are fundamental aspects of understanding the behavior of complex molecules. For instance, the reactivity of pyridazine analogs in medicinal chemistry illustrates the potential pharmaceutical importance of such compounds, highlighting the need for detailed studies on their chemical properties to explore potential applications (Sallam et al., 2021).

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds with structural similarities to "3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide" involves complex chemical reactions aimed at introducing specific functional groups that confer unique chemical properties. For instance, Abdelhamid, Fahmi, and Alsheflo (2012) detailed the synthesis of various heterocyclic compounds including pyrazolo[5,1-c]triazines and isoxazolo[3,4-d]pyridine derivatives containing a benzofuran moiety. These synthetic pathways often utilize reactions between diazotized heterocyclic amines, hydroximoyl chlorides, and active methylene compounds to form structures with potential for pharmacological applications (Abdelhamid, Fahmi, & Alsheflo, 2012).

Potential Applications in Medicinal Chemistry

Research on similar compounds has shown significant pharmaceutical importance, particularly in the development of novel therapeutic agents. Gyoten et al. (2003) synthesized a series of triazolo[1,5-b]pyridazines and imidazo[1,2-b]pyridazines with cyclic amines, evaluating them for antihistaminic activity and inhibitory effects on eosinophil infiltration. These findings suggest potential applications in treating conditions like atopic dermatitis and allergic rhinitis, highlighting the relevance of such compounds in medicinal chemistry (Gyoten et al., 2003).